Cas no 5813-90-1 (Xanthene-9-carboxamide)

• Product Name: Xanthene-9-carboxamide
• CAS No: 5813-90-1
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD00173894
• CID: 85457
• Update Time: 2025-10-19

Xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• Xanthene-9-carboxamide
• 9H-xanthene-9-carboxamide
• 9-carboxamidoxanthene
• 9H-xanthen-9-carboxamide
• 9-xanthencarboxamide
• Xanthen-9-carbonsaeure-amid
• Xanthene-9-carboxylic acid amide

• MDL： MFCD00173894
• Inchi： 1S/C14H11NO2/c15-14(16)13-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)13/h1-8,13H,(H2,15,16)
• InChI Key： WEDLKOCAEPRSPJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(N)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 225.07900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 244-246°C
• PSA: 52.32000
• LogP: 3.10980
• Solubility: Not determined

Xanthene-9-carboxamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on Xanthene-9-carboxamide

Xanthene-9-carboxamide: An Overview of a Promising Compound (CAS No. 5813-90-1)

Xanthene-9-carboxamide (CAS No. 5813-90-1) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the xanthene family, which is known for its diverse applications in various scientific and industrial domains. The xanthene scaffold is characterized by its unique structure, which consists of two benzene rings fused to a central oxygenated ring. This structural feature imparts Xanthene-9-carboxamide with a range of chemical and biological properties that make it a valuable candidate for numerous applications.

Recent advancements in the synthesis and characterization of Xanthene-9-carboxamide have opened new avenues for its use in medicinal chemistry. One of the key areas of interest is its potential as a fluorescent probe. Fluorescent probes are essential tools in bioimaging and diagnostics, allowing researchers to visualize and track specific biological processes at the molecular level. The xanthene core of Xanthene-9-carboxamide provides excellent fluorescence properties, making it an attractive candidate for developing novel imaging agents.

In addition to its fluorescence capabilities, Xanthene-9-carboxamide has shown promise in drug delivery systems. The carboxamide functional group can be readily modified to enhance the solubility and stability of the compound, which are crucial factors for effective drug delivery. Recent studies have explored the use of Xanthene-9-carboxamide as a carrier molecule for targeted drug delivery, particularly in cancer therapy. By conjugating therapeutic agents to the xanthene scaffold, researchers have demonstrated improved drug efficacy and reduced side effects.

The biological activity of Xanthene-9-carboxamide has also been extensively investigated. Several studies have reported its potential as an antioxidant and anti-inflammatory agent. The antioxidant properties of Xanthene-9-carboxamide are attributed to its ability to scavenge free radicals and prevent oxidative damage to cells. This makes it a potential therapeutic candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, the anti-inflammatory effects of Xanthene-9-carboxamide have been studied in various inflammatory models. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in tissues. These findings suggest that Xanthene-9-carboxamide could be developed into a novel anti-inflammatory drug with broad therapeutic applications.

The structural versatility of Xanthene-9-carboxamide also allows for its use in materials science. In this context, the compound can be incorporated into polymers and other materials to enhance their optical and mechanical properties. For example, Xanthene-9-carboxamide has been used to develop fluorescent polymers for use in optical sensors and displays. The ability to fine-tune the optical properties of these materials by modifying the xanthene scaffold opens up new possibilities for advanced technological applications.

In summary, Xanthene-9-carboxamide (CAS No. 5813-90-1) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and beyond. Its unique chemical structure and biological properties make it a valuable subject of ongoing research, with promising implications for future developments in these fields. As research continues to uncover new insights into the behavior and potential uses of Xanthene-9-carboxamide, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.